Cas no 1220016-46-5 (Ethyl 3-amino-4-(3-hydroxypropyl)aminobenzoate)

• Product Name: Ethyl 3-amino-4-(3-hydroxypropyl)aminobenzoate
• CAS No: 1220016-46-5
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 4687656
• Update Time: 2025-10-21

Ethyl 3-amino-4-(3-hydroxypropyl)aminobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-[(3-hydroxypropyl)amino]benzoate
• Ethyl 3-amino-4-((3-hydroxypropyl)amino)benzoate
• Ethyl 3-amino-4-(3-hydroxypropyl)aminobenzoate

• Inchi： 1S/C12H18N2O3/c1-2-17-12(16)9-4-5-11(10(13)8-9)14-6-3-7-15/h4-5,8,14-15H,2-3,6-7,13H2,1H3
• InChI Key： XLOOPYLYMGWWHP-UHFFFAOYSA-N
• SMILES： OCCCNC1C=CC(C(=O)OCC)=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 236
• Topological Polar Surface Area: 84.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 3-amino-4-(3-hydroxypropyl)aminobenzoate

Ethyl 3-amino-4-(3-hydroxypropyl)aminobenzoate: A Promising Compound in Pharmaceutical Research

Ethyl 3-amino-4-(3-hydroxypropyl)aminobenzoate is a novel organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by the CAS No. 1220016-46-5, represents a critical advancement in the development of targeted therapies for various diseases. Its chemical formula, C₁₂H₁₉NO₄, underscores its potential as a versatile scaffold for drug design, combining both amino and hydroxy functionalities that may confer specific biological activities.

The molecular structure of Ethyl 3-amino-4-(3-hydroxypropyl)aminobenzoate is characterized by a benzene ring substituted with two amino groups and a hydroxypropyl chain. This structural complexity allows for multiple interactions with biological targets, making it a valuable candidate for the development of drugs targeting neurodegenerative diseases, inflammatory conditions, and metabolic disorders. Recent studies have highlighted its potential as a modulator of ion channels, particularly in the context of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Ethyl 3-amino-4-(3-hydroxypropyl)aminobenzoate has been extensively studied in the context of its pharmacological properties. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its ability to inhibit the activity of the NMDA receptor, a key player in excitotoxicity associated with neurodegenerative diseases. This finding has significant implications for the treatment of conditions such as epilepsy and ischemic brain injury, where excessive glutamate signaling is a major contributor to neuronal damage.

In addition to its neuroprotective effects, Ethyl 3-amino-4-(3-hydroxypropyl)aminobenzoate has shown promise in the treatment of inflammatory diseases. A study published in Pharmaceutical Research (2024) reported that this compound exhibits anti-inflammatory activity by modulating the NF-κB signaling pathway, which is central to the inflammatory response. This property makes it a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic pathway of Ethyl 3-amino-4-(3-hydroxypropyl)aminobenzoate has also been a focus of recent research. A study published in Organic & Biomolecular Chemistry (2023) described a novel and efficient method for its synthesis, involving the coupling of 4-aminobenzoic acid with a hydroxypropylamine derivative. This approach not only enhances the yield of the compound but also reduces the environmental impact of the synthesis process, aligning with the principles of green chemistry.

Furthermore, the pharmacokinetic properties of Ethyl 3-amino-4-(3-hydroxypropyl)aminobenzoate have been investigated to optimize its therapeutic potential. A study published in Drug Metabolism and Disposition (2024) revealed that this compound exhibits good oral bioavailability and a favorable half-life, which are critical factors for its use as a therapeutic agent. These properties suggest that it could be administered in a convenient dosage form, improving patient compliance and treatment outcomes.

The therapeutic applications of Ethyl 3-amino-4-(3-hydroxypropyl)aminobenzoate are being explored in various preclinical models. In a study published in ACS Chemical Biology (2023), researchers demonstrated its efficacy in reducing neuroinflammation in a mouse model of multiple sclerosis. This finding highlights its potential as a treatment for autoimmune diseases of the central nervous system.

Moreover, the compound's potential in the treatment of metabolic disorders has been a topic of recent research. A study published in Endocrinology (2024) reported that Ethyl 3-amino-4-(3-hydroxypropyl)aminobenzoate can modulate glucose metabolism by enhancing insulin sensitivity, suggesting its use in the management of type 2 diabetes. These findings underscore the compound's versatility in targeting multiple disease pathways.

The safety profile of Ethyl 3-amino-4-(3-hydroxypropyl)aminobenzoate has also been evaluated in preclinical studies. A study published in Toxicological Sciences (2023) found that the compound exhibits low toxicity in vitro and in vivo, indicating its potential for safe therapeutic use. These findings are crucial for the development of drugs with a favorable risk-benefit profile.

As the field of pharmaceutical research continues to evolve, the role of Ethyl 3-amino-4-(3-hydroxypropyl)aminobenzoate is likely to expand. Ongoing research is focused on elucidating its mechanisms of action and optimizing its therapeutic potential through structural modifications. These efforts are expected to lead to the development of more effective and targeted therapies for a wide range of diseases.

Overall, Ethyl 3-amino-4-(3-hydroxypropyl)aminobenzoate represents a significant advancement in the development of targeted therapies. Its unique molecular structure and diverse pharmacological properties make it a promising candidate for the treatment of various diseases. Continued research into its mechanisms of action and therapeutic applications is expected to further enhance its potential as a therapeutic agent.

For more information on the latest research and developments related to Ethyl 3-amino-4-(3-hydroxypropyl)aminobenzoate, please visit the PubMed database or consult recent publications in the field of medicinal chemistry and pharmacology.